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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B7800951

Essential Safety and Handling Guide for 2-
Nitrophenethyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-Nitrophenethyl alcohol. Adherence to these guidelines is critical
for ensuring personnel safety and minimizing environmental impact. As Senior Application
Scientists, our goal is to empower you with the knowledge to handle this chemical with the
utmost confidence and safety, providing value that extends beyond the product itself.

Understanding the Hazard: A Proactive Approach to
Safety

2-Nitrophenethyl alcohol (CAS RN 15121-84-3) is an aromatic nitro compound and an
alcohol, presenting a specific combination of hazards that demand careful and informed
handling.[1][2] A thorough understanding of its properties is the foundation of a safe
experimental workflow.

Hazard Identification: According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), 2-Nitrophenethyl alcohol is classified as:

o Harmful if swallowed (Acute toxicity, oral)[1]
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e Causes skin irritation[1]
o Causes serious eye irritation[1]

While flash point data is not consistently available, it is considered probably combustible.[1][3]
[4] Like other nitrated organic compounds, it may emit toxic vapors of nitrogen oxides (NOx)
when heated to decomposition.[2][3]

Hazard Classification GHS Category Potential Effects

Acute Toxicity, Oral Category 4 Harmful if ingested.

Causes irritation upon skin

Skin Corrosion/Irritation Category 2
contact.

Causes serious irritation upon

Serious Eye Damage/Irritation Category 2A
eye contact.

Flammability Combustible Liquid May ignite if heated.

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to safety, combining engineering controls with appropriate Personal
Protective Equipment (PPE), is mandatory when handling 2-Nitrophenethyl alcohol. The
selection of PPE should be based on a thorough risk assessment of the specific procedures
being performed.

Core PPE Requirements
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Specifications and
PPE Category Item .
Rationale

Must be worn at all times in the
laboratory and conform to
ANSI Z87.1 or equivalent

Eye Protection Safety Goggles standards. They provide
essential protection against
splashes and accidental

contact.

Recommended in addition to
safety goggles when there is a

Face Protection Face Shield significant risk of splashing or
when handling larger

quantities.

Butyl rubber gloves are
recommended for handling
aromatic nitro compounds and
alcohols.[5] Nitrile gloves may
offer some protection for
incidental contact, but their
Hand Protection Chemical-resistant gloves ]
resistance to alcohols can be
poor.[2][6] Always inspect
gloves for integrity before each
use and change them
immediately upon
contamination.

A flame-resistant lab coat
) should be worn and kept fully
Body Protection Laboratory Coat )
buttoned to protect against

splashes and spills.

Respiratory Protection Air-Purifying Respirator For weighing or handling the
neat chemical outside of a
fume hood, a NIOSH-approved
half-mask or full-facepiece

respirator with organic vapor
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(OV) cartridges is required.[1]
If particulates may be
generated, a combination
OV/P100 cartridge should be
used.
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Operational Plan for Safe Handling

A systematic and proactive approach is crucial when working with 2-Nitrophenethyl alcohol to
minimize exposure and prevent accidents.

Preparation and Engineering Controls

o Chemical Fume Hood: All handling of 2-Nitrophenethyl alcohol, especially weighing and
transfers of the neat material, must occur within a certified chemical fume hood to minimize
inhalation exposure.[2]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and have been recently tested.

» Spill Kit: Have a spill kit readily available that is appropriate for organic chemicals. This
should include absorbent materials, such as vermiculite or sand, and designated waste
containers.

Experimental Procedures

o Labeling: Keep all containers with 2-Nitrophenethyl alcohol clearly and accurately labeled
with the chemical name and appropriate hazard warnings.

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes. Do
not eat, drink, or smoke in the laboratory.

o Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

o Storage: Store 2-Nitrophenethyl alcohol in a tightly sealed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]
The National Toxicology Program recommends storing this material in a refrigerator.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, a swift and informed response is critical.

Spill Management Protocol
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e Evacuate: Immediately evacuate personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep the hood
running.

» Don PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory
protection, chemical-resistant gloves, and eye protection.

e Contain and Absorb: For a liquid spill, use an absorbent material like vermiculite or sand to
contain and absorb the chemical. Avoid using combustible materials like paper towels as the
primary absorbent.

o Collect Waste: Carefully collect the absorbed material and any contaminated items into a
labeled, sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a 60-70% ethanol solution followed by soap and
water.[1][4] Collect all cleaning materials for disposal as hazardous waste.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Disposal Plan: Responsible Chemical Waste
Management

Proper disposal of 2-Nitrophenethyl alcohol and its associated waste is a critical component
of laboratory safety and environmental responsibility. All chemical waste must be handled in
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accordance with local, state, and federal regulations.

Waste Segregation and Collection

» Designated Waste Container: Collect all waste containing 2-Nitrophenethyl alcohol,
including unused product, reaction residues, and contaminated materials (e.g., gloves,
absorbent pads), in a designated and clearly labeled hazardous waste container.

o Container Compatibility: The waste container must be made of a material compatible with
organic solvents and nitro compounds. A high-density polyethylene (HDPE) or glass
container is generally suitable.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "2-Nitrophenethyl alcohol" and any other components of the waste stream.
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Step-by-Step Disposal Procedure

Collection: At the point of generation, carefully transfer the waste into the designated
hazardous waste container. Avoid overfilling the container; a good rule of thumb is to fill it to
no more than 80% of its capacity.

Storage: Store the sealed waste container in a secondary containment tray in a well-
ventilated area, away from heat and sources of ignition. This storage area should be clearly
marked as a hazardous waste accumulation area.

Documentation: Maintain a log of the waste being added to the container, including the date,
amount, and chemical composition.

Disposal Request: When the container is full or has reached the designated accumulation
time limit set by your institution, arrange for its disposal through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Never dispose of 2-Nitrophenethyl alcohol down the drain.[7]

By adhering to these detailed protocols, you can confidently and safely handle 2-

Nitrophenethyl alcohol, ensuring the integrity of your research and the well-being of yourself

and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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